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Compound of Interest

Compound Name: 1-Bromonaphthalen-2-amine

Cat. No.: B1279005 Get Quote

Essential Safety and Handling Guide for 1-
Bromonaphthalen-2-amine
Disclaimer: This document provides safety and handling information for 1-Bromonaphthalen-
2-amine based on available GHS classifications and data from structurally similar compounds.

A specific Safety Data Sheet (SDS) for this compound was not readily available. Researchers

must conduct a thorough risk assessment and consult with their institution's Environmental

Health and Safety (EHS) department before handling this chemical.

Hazard Identification and GHS Classification
1-Bromonaphthalen-2-amine is classified as a hazardous substance.[1] The following table

summarizes its GHS hazard statements.
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GHS Hazard Statement Description

H302 Harmful if swallowed[1]

H312 Harmful in contact with skin[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H332 Harmful if inhaled[1]

H335 May cause respiratory irritation[1]

H351 Suspected of causing cancer[1]

H412 Harmful to aquatic life with long lasting effects

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 1-Bromonaphthalen-2-amine. The

following table outlines the recommended PPE for various laboratory operations.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving and

Inspection

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., Nitrile)

Lab coat

Not generally

required if

containers are

sealed

Weighing and

Transferring (in a

fume hood)

Chemical safety

goggles

Chemical-

resistant gloves

(e.g., Nitrile)

Lab coat

Not generally

required if

performed in a

certified fume

hood

Conducting

Reactions

Chemical safety

goggles or face

shield

Chemical-

resistant gloves

(e.g., Nitrile)

Lab coat

Work in a

certified chemical

fume hood

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

Chemical-

resistant apron

or suit

Air-purifying

respirator with

appropriate

cartridges

Waste Disposal
Chemical safety

goggles

Chemical-

resistant gloves

(e.g., Nitrile)

Lab coat

Not generally

required if

containers are

sealed and

handled properly

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks in a well-ventilated area,

wearing appropriate PPE.

Ensure the container is clearly labeled with the chemical name and hazard pictograms.
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Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[2] Keep the container tightly closed and protected from light.[3]

Handling:

All work with 1-Bromonaphthalen-2-amine should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling, even if gloves were worn.[4]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[5]

Spill Response:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

container for disposal. Avoid generating dust.[2]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Wash the spill area thoroughly with soap and water.

Disposal Plan:

Dispose of 1-Bromonaphthalen-2-amine and any contaminated materials as hazardous

waste.

Collect waste in a clearly labeled, sealed container.

Do not dispose of this chemical down the drain or in the regular trash.
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Contact your institution's EHS department or a licensed hazardous waste disposal company

for proper disposal procedures, following all local, state, and federal regulations.[6][7]

Experimental Protocols: First Aid Measures
In the event of exposure, follow these first aid measures immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Flush the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 glasses of water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[2]
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Handling

Cleanup & Disposal

Review SDS and Conduct Risk Assessment

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh and Transfer Chemical

Perform Experiment

Decontaminate Glassware and Surfaces

Segregate and Label Hazardous Waste

Store Waste in Designated Area

Arrange for Professional Disposal
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Caption: Workflow for the safe handling of 1-Bromonaphthalen-2-amine.
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Skin Contact Eye Contact

Exposure Occurs

Remove Contaminated Clothing

Skin

Flush Eyes with Water for 15 min

Eyes

Flush with Soap and Water for 15 min

Seek Medical Attention if Irritation Persists

Remove Contact Lenses if Possible

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response for skin or eye contact with 1-Bromonaphthalen-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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